Cas no 28393-01-3 (5,7-Hexadecadiynoic Acid)

5,7-Hexadecadiynoic Acid structure
5,7-Hexadecadiynoic Acid structure
Product Name:5,7-Hexadecadiynoic Acid
CAS No:28393-01-3
MF:C16H24O2
MW:248.360565185547
CID:239457
PubChem ID:24878286
Update Time:2025-04-19

5,7-Hexadecadiynoic Acid Chemical and Physical Properties

Names and Identifiers

    • 5,7-Hexadecadiynoicacid
    • 5,6-hexadecadiynoic acid
    • 544027_ALDRICH
    • ACMC-20am72
    • AG-E-91077
    • CTK0J9672
    • Hexadeca-5,7-diinsaeure
    • MLS-0111585.0001
    • SBB008800
    • hexadeca-5, 7-diynoic acid
    • 28393-01-3
    • CHEMBL1319451
    • DTXSID10584220
    • BDBM46140
    • hexadeca-5,7-diynoic acid
    • 5,7-Hexadecadiynoic acid, 97%
    • 5,7-Hexadecadiynoic acid
    • J-017054
    • SCHEMBL417244
    • cid_16217011
    • RPTNONNBJKKVEV-UHFFFAOYSA-N
    • 5,7-Hexadecadiynoic Acid
    • MDL: MFCD03695477
    • Inchi: 1S/C16H24O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h2-8,13-15H2,1H3,(H,17,18)
    • InChI Key: RPTNONNBJKKVEV-UHFFFAOYSA-N
    • SMILES: OC(CCCC#CC#CCCCCCCCC)=O

Computed Properties

  • Exact Mass: 248.17772
  • Monoisotopic Mass: 248.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 0.978
  • Melting Point: 44-48 °C (lit.)
  • Boiling Point: 414.545°C at 760 mmHg
  • Flash Point: >230 °F
  • Refractive Index: 1.493
  • PSA: 37.3
  • Solubility: Not available
  • Vapor Pressure: 0.0±2.1 mmHg at 25°C

5,7-Hexadecadiynoic Acid Security Information

5,7-Hexadecadiynoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
544027-1G
5,7-Hexadecadiynoic Acid
28393-01-3
1g
¥2821.63 2023-12-04
TRC
H283900-50mg
5,7-Hexadecadiynoic Acid
28393-01-3
50mg
$190.00 2023-05-18
TRC
H283900-250mg
5,7-Hexadecadiynoic Acid
28393-01-3
250mg
$873.00 2023-05-18
TRC
H283900-500mg
5,7-Hexadecadiynoic Acid
28393-01-3
500mg
$1499.00 2023-05-18
TRC
H283900-750mg
5,7-Hexadecadiynoic Acid
28393-01-3
750mg
$ 1800.00 2023-09-07

5,7-Hexadecadiynoic Acid Related Literature

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